Cas no 153233-81-9 (Oxazole,2-(2-bromophenyl)-4,5-dihydro-4-phenyl-)

Oxazole,2-(2-bromophenyl)-4,5-dihydro-4-phenyl- Properties

Names and Identifiers

• Oxazole,2-(2-bromophenyl)-4,5-dihydro-4-phenyl-
• 2-(2-bromophenyl)-4-phenyl-4,5-dihydro-1,3-oxazole
• (R)-2-(2-BROMOPHENYL)-4-PHENYL-4,5-DIHYDROOXAZOLE
• 2-(2-bromophenyl)-4-phenyl-4,5-dihydrooxazole
• Oxazole,2-(2-bromophenyl)-4,5-dihydro-4-phenyl
• DTXSID20658800
• AKOS015910770
• CHEMBL213803
• 153233-81-9
• 5-(3,4-DICHLORO-BENZOYLAMINO)-2-ETHOXY-BENZENESULFONYLCHLORIDE
• +Expand

• InChIKey： VHKCPSPWIFJAKI-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H12BrNO/c16-13-9-5-4-8-12(13)15-17-14(10-18-15)11-6-2-1-3-7-11/h1-9,14H,10H2
• SMILES： BrC1C=CC=CC=1C1=NC(C2C=CC=CC=2)CO1

Computed Properties

• Exact Mass: 301.01000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 301.01
• Heavy Atom Count: 18
• Complexity: 312
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 21.6A^2

Experimental Properties

• LogP: 3.40280
• PSA: 21.59000
• Boiling Point: 422.2 °C at 760 mmHg
• Flash Point: 209.1 °C
• Density: 1.42